Cas no 1443335-23-6 (2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane)

• Product Name: 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane
• CAS No: 1443335-23-6
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• MDL: MFCD18911595
• CID: 5219049
• Update Time: 2026-03-06

2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane

• MDL： MFCD18911595
• Inchi： 1S/C10H10BrFO3/c11-7-3-8(12)5-9(4-7)15-6-10-13-1-2-14-10/h3-5,10H,1-2,6H2
• InChI Key： LYAWIOGBMVIICP-UHFFFAOYSA-N
• SMILES： O1CCOC1COC1=CC(F)=CC(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane

Comprehensive Analysis of 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane (CAS No. 1443335-23-6)

In the realm of specialty chemicals and pharmaceutical intermediates, 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane (CAS No. 1443335-23-6) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its bromo-fluorophenoxy and dioxolane functional groups, is increasingly studied for its potential in drug discovery, material science, and agrochemical development. Researchers and industry professionals are particularly interested in its synthetic pathways, stability under various conditions, and reactivity profiles.

The growing demand for halogenated aromatic compounds like 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane is driven by their role in designing high-performance materials and bioactive molecules. Recent trends in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact. Questions such as "How to improve the yield of 1443335-23-6?" or "What are the latest applications of bromo-fluorophenoxy derivatives?" frequently appear in academic and industrial forums, reflecting the compound's relevance.

From a structural perspective, the presence of both bromine and fluorine atoms in the phenoxy moiety enhances the compound's ability to participate in cross-coupling reactions, a key feature for catalysis research. Meanwhile, the 1,3-dioxolane ring offers hydrolytic stability, making it suitable for formulations requiring prolonged shelf life. These attributes align with current interests in sustainable chemical processes and precision synthesis, topics dominating scientific literature and patent filings.

In the context of market dynamics, CAS No. 1443335-23-6 is often compared to analogous heterocyclic compounds due to its balanced lipophilicity and electronic effects. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity, a critical factor for end-users in the pharmaceutical sector. Discussions around "Scalable synthesis of 2-[(3-bromo-5-fluorophenoxy)methyl]-1,3-dioxolane" or "Safety profiles of fluorinated dioxolanes" further highlight its practical importance.

Looking ahead, innovations in catalytic fluorination and ring-opening polymerization may unlock new utilities for this compound. Its compatibility with bioconjugation techniques also positions it as a candidate for targeted drug delivery systems, a hot topic in biomedical research. As regulatory frameworks evolve, understanding the ecological footprint of 1443335-23-6 will remain pivotal for its sustainable adoption across industries.